Cas no 2229153-05-1 (3-methyl-5-(nitromethyl)-1,2-oxazole)
3-methyl-5-(nitromethyl)-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-5-(nitromethyl)-1,2-oxazole
- 2229153-05-1
- EN300-1788688
-
- Inchi: 1S/C5H6N2O3/c1-4-2-5(10-6-4)3-7(8)9/h2H,3H2,1H3
- InChI Key: MQYNUJAREKCMPM-UHFFFAOYSA-N
- SMILES: O1C(=CC(C)=N1)C[N+](=O)[O-]
Computed Properties
- Exact Mass: 142.03784206g/mol
- Monoisotopic Mass: 142.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 71.8Ų
3-methyl-5-(nitromethyl)-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1788688-0.05g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1788688-0.1g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1788688-0.25g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1788688-0.5g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1788688-1.0g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1788688-2.5g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1788688-5.0g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1788688-10.0g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1788688-1g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1788688-5g |
3-methyl-5-(nitromethyl)-1,2-oxazole |
2229153-05-1 | 5g |
$3728.0 | 2023-09-19 |
3-methyl-5-(nitromethyl)-1,2-oxazole Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-methyl-5-(nitromethyl)-1,2-oxazole
Professional Introduction to Compound with CAS No. 2229153-05-1 and Product Name: 3-methyl-5-(nitromethyl)-1,2-oxazole
The compound with the CAS number 2229153-05-1 and the product name 3-methyl-5-(nitromethyl)-1,2-oxazole represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a methyl group and a nitromethyl substituent on the 1,2-oxazole core introduces intriguing reactivity and functionalization possibilities, making it a valuable scaffold for further chemical exploration.
1,2-Oxazole derivatives have long been studied for their biological activity, particularly in the development of antimicrobial, antiviral, and anti-inflammatory agents. The introduction of a nitromethyl group at the 5-position of the oxazole ring enhances its electrophilicity, which can be exploited in various synthetic pathways. This modification opens up avenues for further functionalization, allowing chemists to tailor the compound’s properties for specific applications. The methyl group at the 3-position provides steric hindrance and influences electronic distribution, further modulating reactivity.
Recent studies have highlighted the importance of 3-methyl-5-(nitromethyl)-1,2-oxazole in the synthesis of novel pharmacophores. Researchers have leveraged its reactive nitro group to develop intermediates for more complex molecules. The nitro group can be reduced to an amine or converted into other functional groups, such as cyano or carboxylic acids, depending on the synthetic route. This versatility makes it an attractive building block for drug discovery programs targeting neurological disorders, infectious diseases, and cancer.
In the realm of medicinal chemistry, the nitromethyl substituent on 1,2-oxazole has been explored for its ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions. This feature is particularly relevant in designing molecules that can bind tightly to protein receptors or enzymes involved in disease pathways. The methyl group at position 3 further fine-tunes these interactions by influencing the compound’s overall shape and electronic properties. Such structural modifications are critical for optimizing pharmacokinetic profiles and improving therapeutic efficacy.
Advances in computational chemistry have enabled researchers to predict the behavior of 3-methyl-5-(nitromethyl)-1,2-oxazole with high precision. Molecular modeling studies suggest that this compound can exhibit significant binding affinity to certain enzymes and receptors, making it a promising candidate for further development. These virtual screening approaches have accelerated the discovery process by allowing scientists to evaluate thousands of potential interactions before synthesizing physical samples. This integration of computational methods with experimental chemistry has become a cornerstone of modern drug discovery.
The synthesis of 3-methyl-5-(nitromethyl)-1,2-oxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common methodologies include nucleophilic substitution reactions on halogenated oxazoles followed by nitration or methylation steps. The choice of solvent and reaction conditions plays a crucial role in determining the success of these transformations. Recent innovations in green chemistry have also influenced synthetic strategies, promoting methods that minimize waste and energy consumption without compromising efficiency.
Applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. The unique electronic properties of 3-methyl-5-(nitromethyl)-1,2-oxazole make it a candidate for developing advanced materials with tailored optical or electronic characteristics. Additionally, its structural motifs can inspire new formulations for crop protection agents by providing enhanced bioavailability or targeted action against pests.
The future prospects for 3-methyl-5-(nitromethyl)-1,2-oxazole are promising as research continues to uncover new synthetic pathways and biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutics that address unmet medical needs. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in shaping the next generation of medicines.
2229153-05-1 (3-methyl-5-(nitromethyl)-1,2-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)